Cas no 1807427-97-9 (Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1807427-97-9
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4959742
• Update Time: 2025-07-23

Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-3-21-15(20)12-8-10(5-7-13(18)19)4-6-11(12)14(16)9(2)17/h4-8,14H,3H2,1-2H3,(H,18,19)/b7-5+
• InChI Key： DNLVXQJZIDYWLU-FNORWQNLSA-N
• SMILES： ClC(C(C)=O)C1C=CC(/C=C/C(=O)O)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate

Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807427-97-9): A Comprehensive Overview

Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate, with the chemical formula C₁₁H₉ClO₆, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1807427-97-9, is a derivative of benzoic acid and exhibits a unique structural configuration that makes it of particular interest for various applications. The presence of both carboxy and chloro substituents, along with an ethyl ester group, contributes to its diverse reactivity and potential utility in synthetic chemistry.

The< strong>Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate molecule is characterized by a benzene ring substituted at the 5-position with a (2-carboxyvinyl) group and at the 2-position with a (1-chloro-2-oxopropyl) group. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The carboxyvinyl moiety, for instance, can participate in Michael addition reactions, while the chloro group can undergo nucleophilic substitution, offering multiple pathways for functionalization.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The< strong>Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate has been explored as a potential building block in the synthesis of bioactive molecules. Its structural features suggest that it could be incorporated into libraries of compounds designed to interact with biological targets. For instance, the carboxyvinyl group can be used to link to other molecules via amide or ester bonds, creating hybrid structures that may exhibit enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The< strong>Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate can be transformed into various derivatives through a series of well-established reactions. For example, the carboxy group can be activated for coupling with amines or other nucleophiles, while the chloro group can be displaced by thiols or other nucleophiles to introduce new functionalities. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the potential of< strong>Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate in the context of polymer chemistry. Its ability to undergo cross-linking reactions suggests that it could be used to create novel materials with tailored properties. For instance, it could be incorporated into hydrogels or other biodegradable polymers to enhance their mechanical strength or biocompatibility. These materials have applications in drug delivery systems, tissue engineering, and other biomedical fields.

The< strong>Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate has also been investigated for its potential role in photodynamic therapy (PDT). The presence of chromophores such as the benzene ring and its substituents can absorb light at specific wavelengths, leading to the generation of reactive oxygen species that can damage targeted cells. PDT is an emerging treatment modality for cancer and other diseases, and compounds like this one could serve as photosensitizers or precursors to photosensitizers.

In conclusion, Ethyl 5-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807427-97-9) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, polymers, and materials for various applications. As research continues to uncover new ways to utilize this compound, its importance in advancing scientific knowledge and developing innovative technologies is likely to grow.